Cas no 2060187-29-1 (tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate)

• Product Name: tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate
• CAS No: 2060187-29-1
• MF: C₁₄H₁₉F₂NO₃
• MW: 287.302371263504
• CID: 5783160
• PubChem ID: 112407809
• Update Time: 2025-06-12

tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2060187-29-1
• tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate
• EN300-7548405

• Inchi： 1S/C14H19F2NO3/c1-13(2,3)20-12(18)17-8-14(4,19)10-6-5-9(15)7-11(10)16/h5-7,19H,8H2,1-4H3,(H,17,18)
• InChI Key： GRTNNJRUKAGYFN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(CNC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 287.13329979g/mol
• Monoisotopic Mass: 287.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate

Research Brief on tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate (CAS: 2060187-29-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate (CAS: 2060187-29-1) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery, particularly in the development of antifungal and anticancer agents. The presence of the difluorophenyl and hydroxypropyl moieties enhances its reactivity and biological activity, making it a valuable scaffold for further chemical modifications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological evaluation of derivatives based on tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate. The research team employed a combination of computational modeling and high-throughput screening to identify promising candidates with enhanced efficacy against fungal pathogens. The results demonstrated that certain derivatives exhibited potent inhibitory activity against Candida albicans, with minimal cytotoxicity to human cells, suggesting their potential as next-generation antifungal agents.

In another study, researchers investigated the role of this compound in the synthesis of kinase inhibitors targeting cancer-related pathways. The tert-butyl carbamate group was found to improve the stability and bioavailability of the resulting inhibitors, as reported in Bioorganic & Medicinal Chemistry Letters (2023). The study highlighted the compound's versatility as a building block in the design of small-molecule therapeutics, particularly for overcoming drug resistance in oncology.

Further insights into the mechanistic aspects of tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate were provided by a recent Nature Communications article (2024), which elucidated its interactions with specific enzyme targets. Advanced spectroscopic techniques, including NMR and X-ray crystallography, revealed the compound's binding modes and conformational flexibility, offering a structural basis for rational drug design. These findings underscore the compound's potential as a template for developing targeted therapies with improved selectivity and reduced off-target effects.

In conclusion, tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxypropyl]carbamate (CAS: 2060187-29-1) represents a promising chemical entity in medicinal chemistry, with demonstrated applications in antifungal and anticancer drug development. Ongoing research continues to explore its utility in other therapeutic areas, leveraging its unique physicochemical properties and synthetic accessibility. Future studies are expected to focus on optimizing its derivatives for clinical translation, addressing challenges related to pharmacokinetics and toxicity profiles.